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In the rapidly advancing field of perovskite solar cells (PSCs), the choice of the light-absorbing
perovskite layer is paramount to device performance and stability. While lead iodide (Pbl2)-
based perovskites have demonstrated remarkable power conversion efficiencies (PCESs),
concerns over the toxicity of lead and long-term stability have driven research into lead-free
alternatives. Among these, bismuth iodide (Bil3)-based perovskites have emerged as a
promising, more environmentally benign option. This guide provides an objective comparison of
Bil3 and Pbl2 in perovskite solar cells, supported by experimental data, to aid researchers in

material selection and device design.

Performance Characteristics: A Quantitative
Comparison

The performance of a solar cell is primarily evaluated by four key parameters: power
conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and
fill factor (FF). The following tables summarize the reported performance metrics for perovskite
solar cells fabricated with either bismuth iodide or lead iodide as a key component of the

absorber layer.
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Table 1: Performance of Bismuth lodide (Bil3)-Based Perovskite Solar Cells

Perovskite

Jsc
Compositio PCE (%) Voc (V) FF (%) Reference
(mA/cm?)
n
(CH3NH3)3Bi
0.01 0.34 0.073 40.57 [1]
219
Cs3Bi2l9 3.13 0.73 6.16 - [2]
CsBi3I10
] 21.6 1.25 20.9 82.2 [3]
(Simulated)
MA3BIi219
_ 11.82 1.14 18.06 57.33 [1]
(Simulated)
Table 2: Performance of Lead lodide (Pbl2)-Based Perovskite Solar Cells
Perovskite -
sc
Compositio PCE (%) Voc (V) FF (%) Reference
(mA/cm?)
n
CH3NH3PDbI3  14.3 - - - [4]
FAPbI3 22.07 - - - [5]
FAPDI3 (with
24.1 - - - [6]
2D template)
CH3NH3PbI3
(Simulated 29.53 1.15 28.78 - [7]
Limit)

From the data, it is evident that lead iodide-based perovskite solar cells consistently exhibit

higher power conversion efficiencies, with experimental values exceeding 24%.[6] In contrast,

the performance of bismuth iodide-based cells has been more modest, with the highest

reported experimental efficiencies being significantly lower. However, simulation studies
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suggest that with further optimization, Bil3-based materials have the potential for much higher
performance.[3]

Stability Under Environmental Stress

A critical factor for the commercial viability of perovskite solar cells is their long-term stability
under operational and environmental stressors such as humidity and heat.

Bismuth lodide (Bil3): Bismuth-based perovskites are generally considered to possess
superior intrinsic stability compared to their lead-based counterparts.[1] The (CH3NH3)3Bi2I9
(MBI) compound, for instance, has demonstrated exceptional stability under ambient
conditions.[1] Thermogravimetric analysis indicates that the thermal stability of MBI is greater
than its individual constituents.[1]

Lead lodide (Pbl2): Lead-based perovskites are notoriously sensitive to moisture and thermal
stress.[8][9] Exposure to humidity can lead to the degradation of the perovskite crystal
structure, often forming hydrated perovskite phases and eventually decomposing into Pbl2.[10]
While encapsulation and compositional engineering have been employed to enhance stability,
with some devices maintaining 97% of their initial efficiency after 1,000 hours at 85°C, intrinsic
instability remains a significant challenge.[6][8]

Table 3: Stability Comparison
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] . Stability
Perovskite Type Stress Condition . Reference
Observations
Exceptional stability
Bismuth lodide (Bil3) Ambient Air reported for [1]
(CH3NH3)3Bi2I9.
(CH3NH3)3BIi219
offers better thermal
Thermal - [1]
stability than
CH3NH3PbI3.
Unsealed CsPbI3
) . devices showed
Lead lodide (Pbl2) Humidity (45-55% RH) [11]

significant degradation

over 500 hours.

Encapsulated FAPDbI3
with 2D templates
retained 97% of PCE
after 1000 hours.

Thermal (85°C)

[6]

CsPblI3 devices

maintained efficiency
Thermal (60°C, N2) )

over 500 hours in an

inert atmosphere.

[11]

Experimental Protocols

Detailed and reproducible fabrication and characterization protocols are essential for advancing

perovskite solar cell research. Below are representative methodologies for preparing and

evaluating both Bil3 and Pbl2-based devices.

Fabrication of Perovskite Solar Cells

The fabrication of perovskite solar cells typically involves the deposition of several layers on a

transparent conductive substrate. The core difference lies in the preparation of the perovskite

absorber layer.
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One-Step Solution Processing for Bismuth lodide (Bil3) Perovskite Solar Cells:

This method involves the direct deposition of a precursor solution containing all the necessary
components to form the perovskite layer.
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Fabrication workflow for a Bil3-based perovskite solar cell.
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Two-Step Sequential Deposition for Lead lodide (Pbl2) Perovskite Solar Cells:

This method involves the deposition of Pbl2 followed by its conversion to the perovskite
structure through reaction with an organic cation solution. This technique often allows for better
control over the perovskite film morphology.[4][12][13]
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Fabrication workflow for a Pbl2-based perovskite solar cell.
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Characterization: Current-Voltage (J-V) Measurement

The primary technique for evaluating solar cell performance is the current-voltage (J-V)
measurement, conducted under simulated solar illumination.

Standard Protocol for J-V Measurement:

» Device Preparation: The fabricated perovskite solar cell is placed in a measurement holder
with electrical contacts made to the top and bottom electrodes.

e Light Source: A solar simulator calibrated to the AM1.5G spectrum (1000 W/m?) is used as
the light source.[14] The light intensity is verified using a calibrated reference solar cell.

o Electrical Measurement: A source measure unit (SMU) is used to apply a voltage sweep to
the solar cell and measure the resulting current.

e Scan Parameters: The voltage is typically swept from a reverse bias (e.g., -0.2 V) to a
forward bias slightly beyond the open-circuit voltage (e.g., 1.2 V).[15] The scan rate and
delay time at each voltage step are critical parameters that can influence the measured J-V
curve, especially in perovskite solar cells which can exhibit hysteresis.[15][16] A common
practice is to perform both forward and reverse scans to assess the degree of hysteresis.[15]

o Data Extraction: From the J-V curve, the key performance parameters (PCE, Voc, Jsc, and
FF) are extracted. The PCE is calculated as the maximum power output (Pmax) divided by
the incident light power (Pin).[14]

Data Analysis
Record J-V Data Plot J-v c.uve)—»(e aaaaa Voc, Jsc, FF)—»[calcu\ate PCEJ

Calibrated Solar Simulator
(AM1.5G, 1000 W/m?)

Click to download full resolution via product page

Workflow for current-voltage (J-V) characterization.

Concluding Remarks
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The choice between bismuth iodide and lead iodide in perovskite solar cells involves a trade-
off between efficiency and environmental/stability concerns. Lead iodide-based perovskites
currently offer superior power conversion efficiencies, making them the front-runners for high-
performance applications. However, the toxicity of lead and their inherent instability in the
presence of moisture and heat pose significant hurdles for widespread commercialization.

Bismuth iodide-based perovskites present a non-toxic and more stable alternative. While their
efficiencies are currently lower, ongoing research into material composition, film morphology
control, and device architecture holds the promise of closing the performance gap. For
applications where long-term stability and low environmental impact are critical, bismuth
iodide-based perovskites represent a compelling and actively developing area of research.
Continued innovation in both material systems will be crucial for the future of perovskite
photovoltaic technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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